Cas no 14210-42-5 (1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione)

1-(3-Fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione is a fluorinated tetrazole derivative with notable applications in medicinal chemistry and material science. Its structure combines a fluorophenyl moiety with a tetrazole-thione core, offering unique reactivity and stability. The fluorine substitution enhances electronic properties, making it valuable as a building block in drug discovery, particularly for bioisosteric replacement in pharmacophores. The tetrazole-thione group provides chelating potential, useful in coordination chemistry. This compound is characterized by its high purity and consistent performance in synthetic pathways. Its stability under various conditions makes it suitable for further functionalization, supporting research in heterocyclic chemistry and ligand design.

1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione structure

14210-42-5 structure

Product Name:1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione

CAS No:14210-42-5

MF:C₇H₅FN₄S

MW:196.204802274704

MDL:MFCD06655375

CID:215298

PubChem ID:4961994

Update Time:2025-06-07

1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

- 5H-Tetrazole-5-thione,1-(3-fluorophenyl)-1,2-dihydro-
- 1-(3-FLUOROPHENYL)-1H-TETRAZOLE-5-THIOL
- 1-(3-fluorophenyl)-2H-tetrazole-5-thione
- 1-(3-fluoro-phenyl)-1,4-dihydro-tetrazole-5-thione
- 1-(3-fluoro-phenyl)-1H-tetrazole-5-thiol
- AC1NLPYB
- AC1Q4LK4
- AG-D-83517
- CTK4C2938
- SureCN1493427
- 1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
- 14210-42-5
- EN300-12608
- MFCD06655375
- SCHEMBL1493427
- DTXSID80406985
- LJTAYQURXWOBHW-UHFFFAOYSA-N
- AKOS008987523
- Z85922607
- 1-(3-fluorophenyl)-1H-1,2,3,4-tetrazole-5-thiol
- 5H-Tetrazole-5-thione, 1-(3-fluorophenyl)-1,2-dihydro-
- SY151736
- MDL： MFCD06655375
- Inchi： 1S/C7H5FN4S/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
- InChI Key： LJTAYQURXWOBHW-UHFFFAOYSA-N
- SMILES： S=C1N=NNN1C1C=CC=C(C=1)F

Computed Properties

Exact Mass: 196.02205
Monoisotopic Mass: 196.02189551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 39.99

1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-34372-0.05g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	0.05g	$66.0	2023-02-13
Enamine	EN300-34372-0.1g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	0.1g	$98.0	2023-02-13
Enamine	EN300-34372-0.25g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	0.25g	$142.0	2023-02-13
Enamine	EN300-34372-0.5g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	0.5g	$271.0	2023-02-13
Enamine	EN300-34372-1.0g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	1.0g	$371.0	2023-02-13
Enamine	EN300-34372-2.5g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	2.5g	$726.0	2023-02-13
Enamine	EN300-34372-5.0g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	5.0g	$1074.0	2023-02-13
Enamine	EN300-34372-10.0g	1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione	14210-42-5	100%	10.0g	$1593.0	2023-02-13
abcr	AB314412-250 mg	1-(3-Fluorophenyl)-1H-tetrazole-5-thiol; .	14210-42-5		250 mg	€272.50	2023-07-19
abcr	AB314412-1 g	1-(3-Fluorophenyl)-1H-tetrazole-5-thiol; .	14210-42-5		1 g	€599.50	2023-07-19